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Compound of Interest

Compound Name: Isocrotonic acid

Cat. No.: B1205236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocrotonic acid ((2Z)-but-2-enoic acid), a stereoisomer of crotonic acid, is a valuable

intermediate in organic synthesis. As with any chemical reagent, a thorough understanding of

its potential hazards and proper handling procedures is paramount to ensure the safety of

laboratory personnel and the integrity of research. This technical guide provides an in-depth

overview of the safety and handling precautions for isocrotonic acid, compiled from available

safety data and standardized protocols.

Physicochemical and Toxicological Properties
A clear understanding of the intrinsic properties of isocrotonic acid is the foundation of a

robust safety protocol. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Isocrotonic Acid
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Property Value Reference

Molecular Formula C₄H₆O₂ [1][2]

Molecular Weight 86.09 g/mol [3]

Appearance Oily liquid [1]

Odor Similar to brown sugar [1]

Melting Point 12.5–14 °C (54.5–57.2 °F) [1]

Boiling Point
171.9 °C (341.4 °F) (converts

to crotonic acid)
[1]

Density 1.03 g/cm³ [1]

Flash Point 81.6 °C (178.9 °F)

Solubility Soluble in water [3]

Table 2: Toxicological Data Summary
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Endpoint Value Species Notes Reference

Acute Oral

Toxicity (LD50)

Data not

available for

isocrotonic acid.

For the isomer,

crotonic acid: 1

g/kg

Rat

As a structural

isomer, similar

toxicity may be

anticipated.

Acute Dermal

Toxicity (LD50)

Data not

available for

isocrotonic acid.

Based on GHS

classification, it is

a skin irritant.

[3]

Acute Inhalation

Toxicity (LC50)

Data not

available for

isocrotonic acid.

May cause

respiratory

irritation.

[3]

Skin

Corrosion/Irritatio

n

Causes skin

irritation

(Category 2)

GHS

Classification
[3]

Serious Eye

Damage/Irritation

Causes serious

eye damage

(Category 1)

GHS

Classification
[3]

Specific Target

Organ Toxicity

(Single

Exposure)

May cause

respiratory

irritation

(Category 3)

GHS

Classification
[3]

Hazard Identification and GHS Classification
Isocrotonic acid is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as follows:

Skin Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Damage (Category 1): Causes serious eye damage.[3]
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Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[3]

Signal Word: Danger[3]

Hazard Statements:

H315: Causes skin irritation.[3]

H318: Causes serious eye damage.[3]

H335: May cause respiratory irritation.[3]

Experimental Protocols for Safety Assessment
While specific experimental data for isocrotonic acid is limited, safety assessments would

follow standardized guidelines from organizations such as the Organisation for Economic Co-

operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

Acute Dermal Toxicity Study (Based on OECD Guideline
402)
Objective: To determine the potential for isocrotonic acid to cause toxicity upon single dermal

application.

Methodology:

Test Animals: Healthy, young adult albino rabbits or rats are used.[4][5][6]

Preparation: The fur on the dorsal area of the trunk of the animals is clipped 24 hours before

the test.[7]

Dose Application: A limit dose of 2000 mg/kg body weight of isocrotonic acid is applied

uniformly to an area of approximately 10% of the total body surface. The area is then

covered with a porous gauze dressing and non-irritating tape.[8]

Exposure: The dressing is left in place for 24 hours.
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Observation: Animals are observed for mortality, signs of toxicity (changes in skin and fur,

eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems,

and somatomotor activity and behavior pattern) and body weight changes for at least 14

days.[7]

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Acute Eye Irritation/Corrosion Study (Based on OECD
Guideline 405)
Objective: To assess the potential of isocrotonic acid to cause eye irritation or corrosion.

Methodology:

Test Animals: Healthy, adult albino rabbits are used.[9]

Procedure: A single dose of 0.1 mL of isocrotonic acid is instilled into the conjunctival sac

of one eye of each animal. The other eye remains untreated and serves as a control.[9]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[9] The

degree of eye irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and

conjunctiva.[9]

Evaluation: The scores are used to classify the substance's irritancy potential. Given the

GHS classification of "Causes serious eye damage," significant effects would be expected.[3]

Acute Inhalation Toxicity Study (Based on OECD
Guideline 403)
Objective: To determine the potential for isocrotonic acid to cause toxicity upon inhalation.

Methodology:

Test Animals: Young adult rats are typically used.[10]
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Exposure: Animals are exposed to an aerosol or vapor of isocrotonic acid in a whole-body

or nose-only inhalation chamber for a standard duration, typically 4 hours.[10][11]

Concentration: A range of concentrations is tested to determine the LC50 value.

Observation: Animals are observed for signs of toxicity and mortality during and after

exposure for at least 14 days.[11] Body weight, clinical signs, and any abnormal behavior are

recorded.[10]

Pathology: Gross necropsy and histopathological examination of the respiratory tract and

other major organs are performed.

Safe Handling and Storage
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling isocrotonic acid.

Personal Protective Equipment (PPE)

Lab Coat
(Chemically resistant)

Gloves
(Nitrile or Butyl Rubber) Safety Goggles and Face Shield Respiratory Protection

(Use in poorly ventilated areas or for spills)

Handling Isocrotonic Acid

Click to download full resolution via product page

Caption: Required PPE for handling isocrotonic acid.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Storage
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Store in a cool, dry, well-ventilated area away from incompatible materials.

Keep containers tightly closed.

Avoid heat and sources of ignition.

Incompatible materials include strong oxidizing agents, strong bases, and reducing agents.

Emergency Procedures
First Aid Measures

First Aid Response

Exposure to Isocrotonic Acid

Skin Contact
- Immediately remove contaminated clothing.

- Flush skin with plenty of water for at least 15 minutes.

Eye Contact
- Immediately flush eyes with plenty of water for at least 15 minutes, lifting eyelids.

- Seek immediate medical attention.

Inhalation
- Move to fresh air.

- If not breathing, give artificial respiration.
- Seek medical attention.

Ingestion
- Do NOT induce vomiting.
- Rinse mouth with water.

- Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for isocrotonic acid exposure.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[12]

Specific Hazards: At its boiling point, isocrotonic acid converts to crotonic acid.[1] Thermal

decomposition may produce carbon monoxide and carbon dioxide.[13] Vapors may be

heavier than air and can travel to a source of ignition and flash back.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Spill Response
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A systematic approach is necessary for managing spills of isocrotonic acid.

Isocrotonic Acid Spill

Evacuate and Ventilate Area

Wear Appropriate PPE

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Neutralize with a Weak Base
(e.g., sodium bicarbonate)

Collect Residue into a Labeled Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step spill response workflow for isocrotonic acid.
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Spill Neutralization Protocol (General for Organic Acids):

Containment: Surround the spill with an inert absorbent material like vermiculite or sand.[14]

Neutralization: Slowly and cautiously add a weak base such as sodium bicarbonate or a

commercial acid neutralizer to the spill.[14][15] Avoid using strong bases as this can

generate significant heat.

Monitoring: Test the pH of the mixture with pH paper to ensure it is between 6 and 8.[16]

Collection: Once neutralized, carefully scoop the mixture into a designated, labeled

hazardous waste container.[15]

Decontamination: Clean the spill area with soap and water.

Disposal Considerations
All waste materials, including contaminated absorbents and PPE, must be disposed of as

hazardous waste in accordance with local, state, and federal regulations. Do not dispose of

isocrotonic acid down the drain.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive safety data sheet (SDS) and institutional safety protocols. Always consult the

SDS for isocrotonic acid and your institution's chemical hygiene plan before handling this

substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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